5-[4-(pyridin-2-yl)piperazin-1-yl]pyridin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“5-[4-(pyridin-2-yl)piperazin-1-yl]pyridin-2-amine” is a chemical compound with the molecular weight of 178.24 . It is used as a reagent in the synthesis of anticancer agents . It is also an impurity of Palbociclib, an experimental drug for the treatment of breast cancer being developed by Pfizer .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity .Molecular Structure Analysis
The molecular structure of “5-[4-(pyridin-2-yl)piperazin-1-yl]pyridin-2-amine” can be represented by the linear formula C9H14N4 . Single crystals of similar compounds have been developed for further study .Chemical Reactions Analysis
The compound is used as a reagent in the synthesis of anticancer agents . It is also involved in the synthesis of substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C .Mechanism of Action
Safety and Hazards
The compound is classified as a potential respiratory irritant (H335), skin irritant (H315), and eye irritant (H319) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of eye contact (P305+P351+P338) .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-[4-(pyridin-2-yl)piperazin-1-yl]pyridin-2-amine' involves the reaction of 2-chloro-5-nitropyridine with 2-(pyridin-2-yl)piperazine in the presence of a reducing agent to form 5-(4-nitropyridin-2-yl)piperazin-2-amine. This intermediate is then reduced using a palladium catalyst to yield the final product.", "Starting Materials": [ "2-chloro-5-nitropyridine", "2-(pyridin-2-yl)piperazine", "Reducing agent", "Palladium catalyst" ], "Reaction": [ "Step 1: 2-chloro-5-nitropyridine is reacted with 2-(pyridin-2-yl)piperazine in the presence of a reducing agent to form 5-(4-nitropyridin-2-yl)piperazin-2-amine.", "Step 2: The intermediate 5-(4-nitropyridin-2-yl)piperazin-2-amine is then reduced using a palladium catalyst to yield the final product, 5-[4-(pyridin-2-yl)piperazin-1-yl]pyridin-2-amine." ] } | |
CAS RN |
1018556-61-0 |
Product Name |
5-[4-(pyridin-2-yl)piperazin-1-yl]pyridin-2-amine |
Molecular Formula |
C14H17N5 |
Molecular Weight |
255.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.